Cas no 75-18-3 (Dimethyl Sulfide)

Dimethyl Sulfide Properties

Names and Identifiers

• Methyl sulfide
• 2-THIAPROPANE
• DIMETHYL DISULFIDE
• Dimethyl snlphide
• DIMETHYL SULFIDE
• DIMETHYSULFIDE
• DMS
• FEMA 2746
• ME2S
• Methylenethiomethane
• METHYL SULPHIDE
• Methyl thioether
• Methylthiomethane
• thiobismethane
• Thiopropane
• (CH3)2S
• (Methylsulfanyl)methane
• 2-Thiopropane
• Dimethyl monosulfide
• Dimethyl sulphide
• Dimethyl sulfideneat
• copper bromide
• dimethyl sulfide complex
• dimethyl thioether
• Dimethylsulfid
• Exact-S
• methyl monosulfide
• thiobis-methan
• Methylsulphide
• +Expand

• MDL： MFCD00008562
• InChIKey： QMMFVYPAHWMCMS-UHFFFAOYSA-N
• Inchi： 1S/C2H6S/c1-3-2/h1-2H3
• SMILES： CSC

Computed Properties

• Exact Mass: 62.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 62.019021
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 0.97920
• PSA: 25.30000
• Merck: 6123
• Refractive Index: n20/D 1.435(lit.)
• Boiling Point: 38 °C(lit.)
• Melting Point: −98 °C (lit.)
• Vapor Pressure: 26.24 psi ( 55 °C)
  7.79 psi ( 20 °C)
• Flash Point: Fahrenheit: -32.8 ° f
  Celsius: -36 ° c
  
• FEMA: 2746 | METHYL SULFIDE
• Solubility: Miscible with alcohols, ethers, esters, ketones, aliphatic and aromatic hydrocarbons. Slightly miscible with
• Color/Form: Colorless liquid with unpleasant smell. [1]
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Highly flammable - note low boiling point, low flash point, and wide explosion limits. Mixtures with air are potentially explosive. Incompatible with strong oxidizing agents. Use in UK regulated by LPG Regulations 1978 in accordance with HSE guidance note CS17.
• Solubility: Insoluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]
• Density: 0.846 g/mL at 25 °C(lit.)

Dimethyl Sulfide Security Information

• Symbol: GHS02 GHS07
• RTECS：PV5075000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S7-S9-S16-S29-S33-S36/39-S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R22; R36
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1164 3/PG 2
• Hazard Statement： H225-H319
• Warning Statement： P210-P305+P351+P338-P370+P378-P403+P235
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-52
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：2.2-19.7%(V)
• HazardClass：3
• FLUKA BRAND F CODES：13

Dimethyl Sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%